Cas no 1157062-54-8 ((4-fluorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine)

(4-fluorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine structure
1157062-54-8 structure
Product Name:(4-fluorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine
CAS No:1157062-54-8
MF:C10H10FN3S
MW:223.269903659821
CID:5157193
PubChem ID:43663916
Update Time:2023-11-24

(4-fluorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • [(4-Fluorophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine
    • [(4-fluorophenyl)methyl][(1,2,3-thiadiazol-4-yl)methyl]amine
    • n-((1,2,3-Thiadiazol-4-yl)methyl)-1-(4-fluorophenyl)methanamine
    • 1,2,3-Thiadiazole-4-methanamine, N-[(4-fluorophenyl)methyl]-
    • (4-fluorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine
    • Inchi: 1S/C10H10FN3S/c11-9-3-1-8(2-4-9)5-12-6-10-7-15-14-13-10/h1-4,7,12H,5-6H2
    • InChI Key: IRIBYSOPRQWHEW-UHFFFAOYSA-N
    • SMILES: S1C=C(CNCC2C=CC(=CC=2)F)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 186
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66

(4-fluorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine Pricemore >>

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